Cas no 243466-31-1 (1H-Pyrazole-5-carboxylicacid, 4-ethynyl-1,3-dimethyl-)

1H-Pyrazole-5-carboxylicacid, 4-ethynyl-1,3-dimethyl- structure
243466-31-1 structure
Product Name:1H-Pyrazole-5-carboxylicacid, 4-ethynyl-1,3-dimethyl-
CAS No:243466-31-1
MF:C8H8N2O2
MW:164.161321640015
CID:245735
PubChem ID:45082521
Update Time:2025-04-19

1H-Pyrazole-5-carboxylicacid, 4-ethynyl-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylicacid, 4-ethynyl-1,3-dimethyl-
    • 1H-Pyrazole-5-carboxylicacid,4-ethynyl-1,3-dimethyl-(9CI)
    • 4-ethynyl-2,5-dimethylpyrazole-3-carboxylic acid
    • DTXSID00665279
    • 243466-31-1
    • 4-Ethynyl-1,3-dimethyl-1H-pyrazole-5-carboxylic acid
    • Inchi: 1S/C8H8N2O2/c1-4-6-5(2)9-10(3)7(6)8(11)12/h1H,2-3H3,(H,11,12)
    • InChI Key: KFNUADDFNDAJIQ-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C#C)C(C)=NN1C)=O

Computed Properties

  • Exact Mass: 164.05864
  • Monoisotopic Mass: 164.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.1A^2

Experimental Properties

  • PSA: 55.12
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